Cas no 2172517-35-8 (2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid)

• Product Name: 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid
• CAS No: 2172517-35-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6433781
• PubChem ID: 165802418
• Update Time: 2025-05-20

2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid
• EN300-1483682
• 2-{1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentaneamido]cyclopentyl}acetic acid
• 2172517-35-8

• Inchi： 1S/C28H32N2O5/c31-25(32)16-28(13-5-6-14-28)30-26(33)18-11-12-19(15-18)29-27(34)35-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,18-19,24H,5-6,11-17H2,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： YQZCEZRQTQVSQH-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CC(=O)O)CCCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid

Recent Advances in the Study of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid (CAS: 2172517-35-8)

The compound 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid (CAS: 2172517-35-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclopentane-based structure and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its role as a versatile building block for the design of novel bioactive compounds, particularly in the context of targeted drug delivery and enzyme inhibition.

One of the key areas of research involving this compound is its application in solid-phase peptide synthesis (SPPS). The Fmoc group, a critical component of the molecule, is widely used for temporary protection of amino groups during peptide synthesis. Recent advancements have demonstrated that 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid can enhance the efficiency and yield of peptide coupling reactions, owing to its stability under basic conditions and ease of deprotection. This has led to its increased adoption in the synthesis of complex peptides with therapeutic potential.

In addition to its utility in peptide synthesis, this compound has also been investigated for its potential as a scaffold for the development of enzyme inhibitors. A 2023 study published in the *Journal of Medicinal Chemistry* highlighted its use in the design of cyclopentane-based inhibitors targeting proteases involved in inflammatory diseases. The study reported that derivatives of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid exhibited high selectivity and potency against specific protease targets, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another notable application of this molecule is in the field of drug delivery. Researchers have explored its incorporation into prodrug systems, where the Fmoc group serves as a cleavable linker for controlled release of active pharmaceutical ingredients (APIs). A recent preclinical study demonstrated that prodrugs based on this scaffold exhibited improved pharmacokinetic profiles and reduced off-target effects compared to conventional formulations. These findings underscore the versatility of 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid in addressing challenges related to drug stability and bioavailability.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of this compound. Recent efforts have focused on streamlining its production through novel catalytic methods and green chemistry approaches. For instance, a 2024 study in *Organic Process Research & Development* reported a scalable and environmentally friendly synthesis route for 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid, which could facilitate its broader adoption in industrial applications.

In conclusion, 2-{1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentaneamidocyclopentyl}acetic acid (CAS: 2172517-35-8) represents a valuable tool in chemical biology and medicinal chemistry, with applications spanning peptide synthesis, enzyme inhibition, and drug delivery. Ongoing research continues to uncover new opportunities for this compound, positioning it as a key player in the development of next-generation therapeutics. Future studies are expected to further elucidate its mechanistic insights and expand its therapeutic potential.